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Introduction
Neuropeptide FF (NPFF) is a member of the RF-amide peptide family, implicated in a wide

array of physiological processes including pain modulation, cardiovascular regulation,

hormonal control, and appetite.[1][2] The effects of NPFF are mediated through two G protein-

coupled receptors, NPFF Receptor 1 (NPFFR1) and NPFF Receptor 2 (NPFFR2).[3][4]

Understanding the precise functions of the NPFF system is crucial for the development of novel

therapeutics targeting these pathways. The advent of CRISPR/Cas9 genome editing

technology has provided a powerful and precise tool to elucidate the roles of NPFF and its

receptors by enabling targeted gene knockout and subsequent functional analysis.[5][6]

These application notes provide a comprehensive overview and detailed protocols for utilizing

CRISPR/Cas9 to study the function of the NPFF system, with a specific focus on the

generation and analysis of NPFFR2 knockout models.
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Neuropeptide FF receptors (NPFFR1 and NPFFR2) are coupled to G proteins and modulate

intracellular signaling cascades. NPFFR1 and NPFFR2 are primarily coupled to the inhibitory

Gαi/o subunit, which leads to the inhibition of adenylyl cyclase activity.[3][7] Additionally,

NPFFR2 can also couple to the stimulatory Gαs subunit in certain tissues, resulting in the

stimulation of adenylyl cyclase.[7] NPFF has also been shown to weakly bind to MasR,

activating a Gαq-phospholipase C signaling pathway.[7]
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Phase 1: Design & Preparation

Phase 2: Gene Editing

Phase 3: Validation

Phase 4: Functional Analysis
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(Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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